Cas no 360077-60-7 (3-(2-hydroxy-4-methoxyphenyl)prop-2-enal)

• Product Name: 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal
• CAS No: 360077-60-7
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 3949877
• PubChem ID: 131242936
• Update Time: 2025-06-09

3-(2-hydroxy-4-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 3-(2-hydroxy-4-methoxyphenyl)-, (2E)-
• 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal
• EN300-1870052
• CHEBI:193977
• 360077-60-7
• (E)-3-(2-hydroxy-4-methoxyphenyl)prop-2-enal

• Inchi： 1S/C10H10O3/c1-13-9-5-4-8(3-2-6-11)10(12)7-9/h2-7,12H,1H3/b3-2+
• InChI Key： WMRKBFFUHNUAFH-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC(/C=C/C=O)=C(C=1)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal

Comprehensive Overview of 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal (CAS No. 360077-60-7): Properties, Applications, and Innovations

3-(2-hydroxy-4-methoxyphenyl)prop-2-enal, with the CAS number 360077-60-7, is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and functional materials. This α,β-unsaturated aldehyde derivative exhibits unique chemical properties due to its conjugated system and phenolic hydroxyl group, making it a versatile building block in organic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal", "CAS 360077-60-7 applications", and "bioactive properties of methoxyphenyl derivatives", reflecting its multidisciplinary relevance.

The molecular structure of 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal combines a methoxy-substituted aromatic ring with an acrylaldehyde moiety, creating opportunities for diverse chemical modifications. Recent studies highlight its potential as a precursor for flavonoid-inspired compounds, aligning with the growing demand for plant-derived bioactive molecules in nutraceuticals. Environmental considerations have also driven interest in green synthesis methods for CAS 360077-60-7, as industries seek sustainable alternatives to traditional chemical processes.

In the fragrance industry, this compound's structural similarity to natural phenolic aldehydes makes it valuable for creating long-lasting floral notes. Perfumers often explore structure-odor relationships of such derivatives to develop novel scent profiles. Meanwhile, material scientists investigate its photophysical properties for potential applications in organic electronics and UV-absorbing coatings, responding to the surge in organic semiconductor research.

Analytical characterization of CAS 360077-60-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular focus on its isomeric purity. The compound's chelating ability through its phenolic hydroxyl and carbonyl groups has sparked investigations into its metal-ion coordination chemistry, relevant to catalysis and material science. Stability studies under various pH conditions are frequently searched topics, as these determine its applicability in different formulations.

Emerging research directions include exploring the biological activities of 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal derivatives, particularly their antioxidant potential and enzyme inhibition properties. These studies often compare the compound with naturally occurring analogs like ferulic acid derivatives, addressing the pharmaceutical industry's need for structure-activity relationship data. Computational chemistry approaches, including molecular docking studies, have become increasingly important for predicting its interactions with biological targets.

From a commercial perspective, the compound's supply chain considerations and scalable production methods are frequently discussed topics among chemical manufacturers. Recent patents disclose improved catalytic processes for its synthesis, emphasizing atom economy and reduced waste generation. These developments align with global trends toward green chemistry principles and circular economy models in chemical production.

Quality control protocols for CAS 360077-60-7 typically focus on chromatographic purity assessment and spectroscopic verification, with particular attention to minimizing polymerization byproducts common to α,β-unsaturated carbonyl compounds. Storage recommendations often include inert atmosphere protection and temperature-controlled conditions to maintain stability, addressing practical concerns raised by industrial users.

The scientific literature reveals growing interest in the compound's structure-property relationships, especially regarding how the ortho-hydroxy group influences its chemical reactivity and physical characteristics. These fundamental studies support the rational design of new derivatives for specific applications, from specialty chemicals to functional materials. As research continues, 3-(2-hydroxy-4-methoxyphenyl)prop-2-enal remains a compelling subject for both academic investigation and industrial development across multiple sectors.